Cas no 919360-77-3 (5-(Cyanomethyl)-2'-deoxycytidine)
919360-77-3 structure
Product Name:5-(Cyanomethyl)-2'-deoxycytidine
CAS No:919360-77-3
MF:C11H14N4O4
MW:266.253262042999
CID:763389
Update Time:2023-08-03
5-(Cyanomethyl)-2'-deoxycytidine Chemical and Physical Properties
Names and Identifiers
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- Cytidine, 5-(cyanomethyl)-2'-deoxy-
- 2-[4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-5-yl]acetonitrile
- 5-(Cyanomethyl)-2'-deoxycytidine
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- Inchi: 1S/C11H14N4O4/c12-2-1-6-4-15(11(18)14-10(6)13)9-3-7(17)8(5-16)19-9/h4,7-9,16-17H,1,3,5H2,(H2,13,14,18)/t7-,8+,9+/m0/s1
- InChI Key: ADTUYFILUJEVOR-DJLDLDEBSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(CC#N)=C1)N)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 492
- XLogP3: -2.1
- Topological Polar Surface Area: 132
5-(Cyanomethyl)-2'-deoxycytidine Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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